Cas no 2137693-37-7 (1,2,3-Thiadiazole, 5-ethynyl-)

• Product Name: 1,2,3-Thiadiazole, 5-ethynyl-
• CAS No: 2137693-37-7
• MF: C₄H₂N₂S
• MW: 110.137078762054
• CID: 5297562
• Update Time: 2025-07-18

1,2,3-Thiadiazole, 5-ethynyl- Chemical and Physical Properties

Names and Identifiers

• 1,2,3-Thiadiazole, 5-ethynyl-

• Inchi： 1S/C4H2N2S/c1-2-4-3-5-6-7-4/h1,3H
• InChI Key： URNUXADPCIIVAO-UHFFFAOYSA-N
• SMILES： S1C(C#C)=CN=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons Saturated hydrocarbons Alkanes

Additional information on 1,2,3-Thiadiazole, 5-ethynyl-

Recent Advances in the Study of 1,2,3-Thiadiazole, 5-ethynyl- (CAS: 2137693-37-7) in Chemical Biology and Pharmaceutical Research

The compound 1,2,3-Thiadiazole, 5-ethynyl- (CAS: 2137693-37-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This heterocyclic compound, characterized by a thiadiazole ring with an ethynyl substituent at the 5-position, has been explored for its role in drug discovery, particularly as a versatile scaffold for the development of novel bioactive molecules. Recent studies have highlighted its utility in modulating protein-protein interactions, enzyme inhibition, and as a key intermediate in the synthesis of more complex pharmacophores.

One of the most promising areas of research involving 1,2,3-Thiadiazole, 5-ethynyl- is its application in the design of kinase inhibitors. Kinases are critical targets in the treatment of various cancers and inflammatory diseases, and the ethynyl-thiadiazole moiety has been shown to enhance binding affinity and selectivity. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibited potent inhibitory activity against EGFR (Epidermal Growth Factor Receptor), a key oncogenic driver in non-small cell lung cancer. The researchers utilized molecular docking and kinetic assays to elucidate the binding mode, revealing that the ethynyl group forms crucial hydrogen bonds with the kinase's ATP-binding pocket.

In addition to its role in kinase inhibition, 1,2,3-Thiadiazole, 5-ethynyl- has been investigated for its potential in antimicrobial therapy. A recent preprint on bioRxiv reported that this compound, when conjugated with sulfonamide groups, displayed broad-spectrum activity against drug-resistant strains of Staphylococcus aureus and Escherichia coli. The study attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, as evidenced by electron microscopy and proteomic analyses. These findings suggest a promising avenue for addressing the global challenge of antibiotic resistance.

The synthetic versatility of 1,2,3-Thiadiazole, 5-ethynyl- has also been a focus of recent research. A 2024 paper in Organic Letters detailed a novel copper-catalyzed click chemistry approach to functionalize this scaffold, enabling the rapid generation of diverse libraries for high-throughput screening. This methodology has been adopted by several pharmaceutical companies to accelerate the discovery of lead compounds for neurodegenerative diseases, particularly those targeting tau protein aggregation in Alzheimer's disease.

Despite these advances, challenges remain in the clinical translation of 1,2,3-Thiadiazole, 5-ethynyl--based therapeutics. Pharmacokinetic studies have indicated that some derivatives exhibit poor oral bioavailability, necessitating further structural optimization. However, recent progress in prodrug strategies and nanoparticle-based delivery systems, as reported in Advanced Drug Delivery Reviews, offers potential solutions to these limitations. Ongoing research is also exploring the compound's safety profile and off-target effects to ensure its suitability for human trials.

In conclusion, 1,2,3-Thiadiazole, 5-ethynyl- (CAS: 2137693-37-7) represents a highly promising scaffold in modern drug discovery, with applications ranging from oncology to infectious diseases. Its unique chemical properties and demonstrated bioactivity make it a valuable tool for researchers aiming to develop next-generation therapeutics. As synthetic methodologies and biological understanding continue to advance, this compound is poised to play an increasingly important role in addressing unmet medical needs.